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Compound of Interest

Compound Name: 3'-Methoxypropiophenone

Cat. No.: B1296965

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility characteristics of 3'-
Methoxypropiophenone, a key intermediate in pharmaceutical and chemical synthesis.[1]
This document compiles available data on its physical and chemical properties, outlines a
detailed experimental protocol for solubility determination, and presents a visual workflow to
guide laboratory practices.

Core Physical and Chemical Properties

3'-Methoxypropiophenone is an aromatic ketone, appearing as a colorless to light yellow
liquid.[2][3] Its fundamental properties are crucial for its application in synthesis and
formulation.
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Property Value Reference
CAS Number 37951-49-8 [4]
Molecular Formula C10H1202 [2]
Molecular Weight 164.20 g/mol [2]
Boiling Point 259 °C [1]
Density 1.016 g/cm3 [3]
Flash Point 113 °C [2]
Refractive Index 1.501 [3]

Solubility Profile

While literature widely reports that 3'-Methoxypropiophenone has good solubility in common
organic solvents, specific quantitative data is not readily available.[2][5][6] The table below
summarizes the known qualitative and quantitative solubility information.

Solvent Solubility Temperature (°C) Reference

Very slightly soluble

Water .71 g1 25 [7]
Ethanol Good solubility Not specified [3]
Methanol Good solubility Not specified [3]
Diethyl Ether Good solubility Not specified [3]
Dichloromethane Soluble Not specified [8]
Acetone Soluble Not specified [8]

Dimethyl Sulfoxide

Miscible Not specified [9]
(DMSO)

Note: "Good solubility” and "soluble" are qualitative descriptions found in the literature. For
precise applications, experimental determination of solubility is recommended.
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Experimental Protocol for Solubility Determination

The following is a detailed methodology for the gravimetric determination of 3'-
Methoxypropiophenone solubility in an organic solvent at a specified temperature. This
protocol is adapted from general methods for determining the solubility of organic compounds.

Objective: To quantify the solubility of 3'-Methoxypropiophenone in a selected organic solvent
(e.g., ethanol) at a constant temperature.

Materials:

¢ 3'-Methoxypropiophenone (high purity)

o Selected organic solvent (analytical grade)

» Constant temperature water bath or incubator

o Calibrated analytical balance

¢ Vials with screw caps

o Magnetic stirrer and stir bars

e Syringe filters (e.g., 0.45 um PTFE)

» Pre-weighed evaporation dishes

e Vacuum oven

Procedure:

o Preparation of Saturated Solution:
o Add an excess amount of 3'-Methoxypropiophenone to a series of vials.
o Pipette a precise volume (e.g., 5.00 mL) of the chosen organic solvent into each vial.

o Securely cap the vials and place them in a constant temperature bath set to the desired
temperature (e.g., 25 °C).
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o Allow the mixtures to equilibrate for a sufficient period (e.g., 24-48 hours) with continuous
stirring to ensure saturation.

o Sample Withdrawal and Filtration:
o Once equilibrium is reached, cease stirring and allow the excess solid to settle.

o Carefully draw a known volume (e.g., 2.00 mL) of the supernatant (the clear, saturated
solution) using a pre-warmed syringe to prevent premature crystallization.

o Immediately attach a syringe filter to the syringe and dispense the filtered solution into a
pre-weighed evaporation dish.

e Solvent Evaporation and Mass Determination:

o Place the evaporation dish in a vacuum oven at a temperature sufficient to evaporate the
solvent without degrading the solute (e.g., 40-50 °C).

o Once the solvent has completely evaporated, allow the dish to cool to room temperature in
a desiccator to prevent moisture absorption.

o Weigh the evaporation dish containing the dried 3'-Methoxypropiophenone on an
analytical balance.

o Calculation of Solubility:

o Calculate the mass of the dissolved 3'-Methoxypropiophenone by subtracting the initial
weight of the empty evaporation dish from the final weight.

o Determine the solubility in grams per liter (g/L) or other desired units using the mass of the
solute and the volume of the solvent aliquot taken.

Experimental Workflow Visualization

The following diagram illustrates the logical flow of the experimental protocol for determining
the solubility of 3'-Methoxypropiophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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